10Z-Hymenialdisine 10Z-Hymenialdisine Pan kinase inhibitor (IC50 values are 6, 10, 22, 28, 35, 40, 70, 80, 100, 470, 500, 600, 700 and 700 nM for MEK1, GSK-3β, Cdk1/cyclin B, Cdk5/p25, CK1, Cdk2/cyclin A, Cdk2/cyclin E, ASK-γ, Cdk3/cyclin E, Erk1, PKCγ, Cdk4/cyclin D1, Cdk6/cyclin D2 and PKCα respectively.) Inhibits NF-κB activation and blocks IL-8 production in U937 cells (IC50 values are 1-2 and 0.34-0.48 μM respectively).
Brand Name: Vulcanchem
CAS No.: 82005-12-7
VCID: VC0004372
InChI: InChI=1S/C11H10BrN5O2/c12-6-3-5-4(7-10(19)17-11(13)16-7)1-2-14-9(18)8(5)15-6/h3,15H,1-2H2,(H,14,18)(H3,13,16,17,19)/b7-4+
SMILES: C1CNC(=O)C2=C(C1=C3C(=O)N=C(N3)N)C=C(N2)Br
Molecular Formula: C₁₁H₁₀BrN₅O₂
Molecular Weight: 324.13 g/mol

10Z-Hymenialdisine

CAS No.: 82005-12-7

Inhibitors

VCID: VC0004372

Molecular Formula: C₁₁H₁₀BrN₅O₂

Molecular Weight: 324.13 g/mol

10Z-Hymenialdisine - 82005-12-7

CAS No. 82005-12-7
Product Name 10Z-Hymenialdisine
Molecular Formula C₁₁H₁₀BrN₅O₂
Molecular Weight 324.13 g/mol
IUPAC Name (4E)-4-(2-amino-4-oxo-1H-imidazol-5-ylidene)-2-bromo-1,5,6,7-tetrahydropyrrolo[2,3-c]azepin-8-one
Standard InChI InChI=1S/C11H10BrN5O2/c12-6-3-5-4(7-10(19)17-11(13)16-7)1-2-14-9(18)8(5)15-6/h3,15H,1-2H2,(H,14,18)(H3,13,16,17,19)/b7-4+
Standard InChIKey ATBAETXFFCOZOY-QPJJXVBHSA-N
Isomeric SMILES C\1CNC(=O)C2=C(/C1=C/3\C(=O)N=C(N3)N)C=C(N2)Br
SMILES C1CNC(=O)C2=C(C1=C3C(=O)N=C(N3)N)C=C(N2)Br
Canonical SMILES C1CNC(=O)C2=C(C1=C3C(=O)N=C(N3)N)C=C(N2)Br
Appearance Assay:≥97%A yellow oil
Description Pan kinase inhibitor (IC50 values are 6, 10, 22, 28, 35, 40, 70, 80, 100, 470, 500, 600, 700 and 700 nM for MEK1, GSK-3β, Cdk1/cyclin B, Cdk5/p25, CK1, Cdk2/cyclin A, Cdk2/cyclin E, ASK-γ, Cdk3/cyclin E, Erk1, PKCγ, Cdk4/cyclin D1, Cdk6/cyclin D2 and PKCα respectively.) Inhibits NF-κB activation and blocks IL-8 production in U937 cells (IC50 values are 1-2 and 0.34-0.48 μM respectively).
Synonyms Alternative Name: SK&F 108752
PubChem Compound 3036831
Last Modified Nov 14 2021
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